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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of triphenylaluminum
(TPA), a pivotal organoaluminum compound with significant applications in catalysis and
organic synthesis. This document summarizes its dimeric and monomeric crystalline forms,
details the experimental protocols for their characterization, and explores key reaction
pathways where TPA plays a crucial role. All quantitative data is presented in structured tables
for comparative analysis, and complex molecular and reaction pathway information is
visualized through detailed diagrams.

Crystal Structure Analysis of Triphenylaluminum

Triphenylaluminum, in its unsolvated state, exists as a dimer, [Al(CeHs)s]2, in the solid phase.
This dimeric structure is characterized by two aluminum centers bridged by the ipso-carbon
atoms of two phenyl groups. In the presence of coordinating solvents like tetrahydrofuran
(THF), TPA can form a monomeric adduct, triphenyl(tetrahydrofuran)aluminum(lil),
[Al(CeH5)3(THF)].

Dimeric Triphenylaluminum: [Al(CeHs)3]2

The solid-state structure of dimeric triphenylaluminum reveals a centrosymmetric molecule with
two aluminum atoms linked by two bridging phenyl groups. Each aluminum atom is also
bonded to two terminal phenyl groups, resulting in a distorted tetrahedral coordination
geometry around each aluminum center.
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Table 1: Crystallographic Data for Dimeric Triphenylaluminum

Parameter Value
Crystal System Triclinic
Space Group P-1

a (A) 9.565[1]
b (A) 10.813[1]
¢ A) 8.328[1]
a (%) 106.2[1]
B(°) 111.8[1]
y (°) 102.3[1]
4 1

Table 2: Selected Bond Lengths and Angles for Dimeric Triphenylaluminum

Bond/Angle Length (A) I Angle (°)
Al-C (bridging) 2.182[1]

Al-C (terminal) 1.958[1]

Al---Al distance 2.702[1]

Al-C-Al angle 76.5[1]

Monomeric Triphenyl(tetrahydrofuran)aluminum(lil):
[Al(CeHs)3(THF)]

The coordination of a THF molecule disrupts the dimeric structure, leading to a monomeric
species where the aluminum atom is four-coordinate, bonded to three phenyl groups and one
oxygen atom from the THF ligand. The geometry around the aluminum center is a distorted
tetrahedron.[2][3]
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Table 3: Crystallographic Data for Triphenyl(tetrahydrofuran)aluminum(lil)

Parameter Value
Crystal System Monoclinic
Space Group P2i/c

a (A 9.649(2)[4]

b (A) 12.966(3)[4]
c (A) 16.038(4)[4]
B(®) 104.210(4)[4]
V (A3) 1945.1(8)[4]
Z 4

Table 4: Selected Bond Lengths and Angles for Triphenyl(tetrahydrofuran)aluminum(lil)

Bond/Angle Length (A) I Angle (°)
Al-O 1.8972(13)[3]

Al-C 1.9783(18) - 1.9809(19)[3]
C-Al-C 113.25(7) - 116.27(8)[2][3]
O-Al-C 103.39(7) - 103.90(6)[2][3]

Experimental Protocols
Synthesis and Crystallization

Crystals of dimeric triphenylaluminum can be obtained through the reaction of diphenylmercury
with aluminum wool in a high-boiling aromatic solvent like xylene, followed by careful
crystallization.

o Synthesis: Diphenylmercury is reacted with an excess of aluminum wool in sodium-dried
xylene under an inert atmosphere (e.g., nitrogen). The mixture is refluxed for several hours.
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e [solation: After the reaction, the solvent is removed under vacuum. The solid residue is then
extracted with diethyl ether in a Soxhlet apparatus.

o Crystallization: The ether extract, containing the triphenylaluminum etherate, is concentrated
and cooled to induce crystallization of the etherate. The ether of crystallization is
subsequently removed by heating the crystals under vacuum to yield pure, solvent-free
triphenylaluminum.

Single crystals of the THF adduct are typically grown from a solution of triphenylaluminum in
THF.

o Synthesis: Triphenylaluminum is dissolved in anhydrous THF under an inert atmosphere.

o Crystallization: Slow evaporation of the solvent or cooling of a saturated solution will yield
colorless, single crystals of [Al(CeHs)3(THF)].

Single-Crystal X-ray Diffraction

The determination of the crystal structures involves the following general steps:

o Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a
goniometer head.[5]

o Data Collection: The crystal is placed in a diffractometer equipped with an X-ray source (e.g.,
Mo Ka radiation) and a detector (e.g., CCD area detector). The crystal is rotated in the X-ray
beam, and the diffraction pattern is recorded at a controlled temperature (e.g., 293 K).[5][6]

o Structure Solution and Refinement: The collected diffraction data is processed to determine
the unit cell dimensions and space group. The structure is then solved using direct methods
or Patterson methods.[1] The atomic positions and displacement parameters are refined
using full-matrix least-squares on F2.[2]

Molecular Structures and Reaction Pathways

The following diagrams illustrate the molecular structure of triphenylaluminum and a key
reaction pathway in which it participates.
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Caption: Molecular structures of dimeric and monomeric triphenylaluminum.
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Caption: General experimental workflow for crystal structure determination.
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Triphenylaluminum is a well-known co-catalyst in Ziegler-Natta polymerization of vinyl
monomers.[7][8][9] The general mechanism involves the activation of a transition metal catalyst
by the organoaluminum compound, followed by the coordination and insertion of the monomer
into the growing polymer chain.
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Caption: Simplified Ziegler-Natta polymerization pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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